BENZAMIDE, N-(o-AMINOPHENYL)-N-(2-(DIETHYLAMINO)ETHYL)-p-FLUORO-
Overview
Description
Benzamide, N-(o-aminophenyl)-N-(2-(diethylamino)ethyl)-p-fluoro-, also known as [18F]FBPA, is a radiopharmaceutical compound used in positron emission tomography (PET) imaging. This compound has been studied extensively for its potential in cancer diagnosis and treatment.
Mechanism Of Action
[18F]FBPA is a radiotracer that is taken up by cancer cells due to their high demand for amino acids. Once inside the cell, [18F]FBPA is metabolized to [18F]fluorobenzyl alcohol, which is then incorporated into proteins. The accumulation of [18F]FBPA in cancer cells allows for their detection and localization using PET imaging.
Biochemical And Physiological Effects
[18F]FBPA is a relatively safe compound with low toxicity. It is rapidly cleared from the body and does not accumulate in healthy tissues. However, as with any radiopharmaceutical, there is a risk of radiation exposure. The amount of radiation exposure from [18F]FBPA is considered acceptable for diagnostic purposes.
Advantages And Limitations For Lab Experiments
[18F]FBPA has several advantages for lab experiments, including its high sensitivity and specificity for cancer cells and its ability to provide quantitative data. However, the synthesis of [18F]FBPA is complex and requires specialized equipment and expertise. Additionally, the short half-life of fluorine-18 (110 minutes) limits the time frame for experiments.
Future Directions
There are several future directions for [18F]FBPA research. One area of interest is the development of new radiotracers that can target specific types of cancer cells. Another area of interest is the use of [18F]FBPA in combination with other imaging modalities, such as magnetic resonance imaging (MRI) and computed tomography (CT), to improve cancer diagnosis and treatment. Additionally, [18F]FBPA could be used to investigate the relationship between cancer metabolism and treatment response.
Synthesis Methods
The synthesis of [18F]FBPA involves the use of a cyclotron to produce the radioactive isotope fluorine-18. The fluorine-18 is then incorporated into the precursor molecule, which is then purified to obtain the final product. The synthesis method is complex and requires specialized equipment and expertise.
Scientific Research Applications
[18F]FBPA has been used in PET imaging to diagnose and stage various types of cancer, including brain tumors, breast cancer, and prostate cancer. It has also been studied for its potential in monitoring cancer treatment response and predicting patient outcomes. Additionally, [18F]FBPA has been used in preclinical studies to investigate the pharmacokinetics and biodistribution of new cancer drugs.
properties
CAS RN |
102585-99-9 |
|---|---|
Product Name |
BENZAMIDE, N-(o-AMINOPHENYL)-N-(2-(DIETHYLAMINO)ETHYL)-p-FLUORO- |
Molecular Formula |
C19H24FN3O |
Molecular Weight |
329.4 g/mol |
IUPAC Name |
N-(2-aminophenyl)-N-[2-(diethylamino)ethyl]-4-fluorobenzamide |
InChI |
InChI=1S/C19H24FN3O/c1-3-22(4-2)13-14-23(18-8-6-5-7-17(18)21)19(24)15-9-11-16(20)12-10-15/h5-12H,3-4,13-14,21H2,1-2H3 |
InChI Key |
SGMNODFVDOBJOE-UHFFFAOYSA-N |
SMILES |
CCN(CC)CCN(C1=CC=CC=C1N)C(=O)C2=CC=C(C=C2)F |
Canonical SMILES |
CCN(CC)CCN(C1=CC=CC=C1N)C(=O)C2=CC=C(C=C2)F |
Other CAS RN |
102585-99-9 |
synonyms |
N-(o-Aminophenyl)-N-[2-(diethylamino)ethyl]-p-fluorobenzamide |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
